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Compound of Interest

Compound Name: LH65.3

Cat. No.: B15574051 Get Quote

This technical support guide is designed for researchers, scientists, and drug development

professionals to help reduce measurement errors and troubleshoot common issues with the

WENZEL LH 65 Coordinate Measuring Machine (CMM).

Frequently Asked Questions (FAQs)
Q1: What are the primary sources of measurement error on the WENZEL LH 65?

Measurement errors on the WENZEL LH 65, like other CMMs, can be categorized into several

key areas: environmental factors, machine-related issues, software and programming errors,

and operator-related mistakes.[1][2] Environmental conditions such as temperature

fluctuations, humidity, and vibrations can significantly distort measurement results.[3] Machine-

related issues often stem from wear and tear of mechanical components or gaps in calibration.

[1] Additionally, errors in the measurement software or the user-defined program can lead to

inaccurate results.[1]

Q2: My measurements are inconsistent. What should I check first?

Inconsistent measurements are often a result of environmental instability or issues with the

machine's setup. First, verify that the ambient temperature and humidity are within the specified

operating ranges and have been stable.[4][5][6] Even small temperature shifts can cause

thermal expansion or contraction in both the machine and the workpiece.[1] Next, check for any

sources of vibration in the vicinity, such as heavy machinery, which can disrupt high-tolerance
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measurements.[1] Finally, ensure the workpiece is securely fixtured and that the stylus is clean

and properly calibrated.

Q3: How critical is temperature control for the WENZEL LH 65?

Temperature control is paramount for achieving accurate measurements with the WENZEL LH

65. The machine's granite construction provides thermal stability, but it is still susceptible to

expansion and contraction with temperature changes.[7][8] To achieve the highest precision,

the measuring environment should be maintained within a narrow temperature range, as

specified by the manufacturer. The WENZEL LH 65 has a general operating temperature range

of 15-30°C, but for stated accuracy specifications (MPEE), a more tightly controlled range of

18-22°C or 19-21°C is required, depending on the specific model.[6] It is also crucial to allow

both the CMM and the workpiece to acclimate to the ambient temperature before

measurement.

Q4: What are the recommended environmental conditions for the WENZEL LH 65?

To minimize measurement uncertainty, the WENZEL LH 65 should be operated in a controlled

environment. The following table summarizes the key environmental parameters.

Parameter Recommended Range Notes

Operating Temperature 15°C - 30°C General operation.[6]

Temperature for MPEE

(Standard/Premium)
18°C - 22°C For specified accuracy.[6]

Temperature for MPEE

(Premium-Select)
19°C - 21°C For highest accuracy.[6]

Temperature Gradient < 1 K/h, < 1 K/m, < 2 K/d To ensure thermal stability.[5]

Relative Humidity 40% - 70%
To prevent corrosion and static

electricity.[4][6]

Vibration Minimized
Isolate from sources of

vibration.[1]

Air Quality Clean, free of dust and oil mist
To prevent contamination of

machine components.[9]
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Q5: How often should the stylus be calibrated?

Stylus calibration frequency depends on the usage, the required precision, and the stability of

the environment. For high-precision applications, daily calibration is recommended.[10] At a

minimum, you should calibrate the stylus:

At the beginning of each measurement session.

After replacing the stylus.[10]

If the ambient temperature has changed significantly.

If the probe has been subjected to a collision.

When changing the probe angle or orientation.

Troubleshooting Guides
Issue: Inaccurate Measurements
This guide will help you diagnose the root cause of inaccurate measurements.

Step 1: Environmental Checks

Temperature: Confirm that the room temperature is stable and within the recommended

range (see table above). Use a calibrated thermometer to verify.

Humidity: Check that the humidity is within the 40-70% range.[4][6]

Vibrations: Ensure no new equipment or activities are causing vibrations near the CMM.

Step 2: Workpiece and Fixturing

Cleaning: The workpiece should be clean and free of any debris or cutting fluids.

Acclimation: Allow the workpiece to acclimate to the temperature of the measurement lab for

a sufficient period.
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Fixturing: Verify that the workpiece is securely clamped without any distortion. Incorrect

clamping can induce stress and alter the part's geometry.[1]

Step 3: Stylus and Probe Inspection

Cleaning: The stylus tip should be cleaned with a lint-free cloth.

Damage: Inspect the stylus for any signs of wear, bending, or cracks. A damaged stylus must

be replaced.

Calibration: Perform a stylus calibration routine. An outdated or incorrect calibration is a

common source of error.

Step 4: Software and Program Review

Parameters: Double-check the measurement parameters in your software (e.g., probe

compensation, alignment).

Program Logic: Review the measurement program for any logical errors, such as incorrect

feature definitions or an improper alignment strategy.

Logical Troubleshooting Workflow for Inaccurate
Measurements
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Inaccurate Measurements Detected

Step 1: Check Environment
(Temp, Humidity, Vibration)

Environment OK?

Step 2: Inspect Workpiece
(Clean, Acclimated, Securely Fixtured)

Yes

Action: Stabilize Environment

No

Workpiece OK?

Step 3: Inspect Stylus & Probe
(Clean, Undamaged, Calibrated)

Yes

Action: Clean, Acclimate, or Re-fixture Workpiece

No

Probe System OK?

Step 4: Review Software & Program
(Parameters, Alignment, Logic)

Yes

Action: Clean, Replace, or Recalibrate Stylus

No

Software & Program OK?

Contact WENZEL Support
(Possible Machine Hardware Issue)

No

Measurement Accuracy Restored

Yes

Action: Correct Program or Parameters

Click to download full resolution via product page

Caption: Troubleshooting workflow for diagnosing inaccurate measurements.
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Experimental Protocols
Protocol 1: Basic Stylus Calibration
This protocol describes a general procedure for calibrating a touch-trigger probe stylus. For

detailed, machine-specific instructions, always refer to your WENZEL user manual.

Objective: To determine the effective diameter of the stylus tip and its position relative to the

probe head.

Materials:

WENZEL LH 65 CMM

Calibrated reference sphere of known diameter

Lint-free cloth

Methodology:

Inspect the Stylus: Before calibration, visually inspect the stylus for any signs of damage or

contamination.[10] Clean the stylus tip gently with a lint-free cloth.

Mount the Reference Sphere: Securely mount the calibration sphere on the CMM table.

Ensure it is clean and free from scratches.[10]

Launch Calibration Software: Open the WM | Quartis software and navigate to the stylus

calibration utility.

Define Stylus and Sphere: Select the stylus that needs to be calibrated and enter the

certified diameter of the reference sphere.

Measure the Sphere: The software will prompt you to take a series of measurements on the

surface of the sphere. Typically, this involves measuring at least 5 points (one at the pole and

four around the equator). For higher accuracy, more points can be measured.

Calculate Offsets: The CMM software uses these measurements to calculate the effective

diameter of the stylus tip and its center position.[10]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.itpstyli.com/blog/what-you-need-to-know-about-calibrating-cmm-styli
https://www.itpstyli.com/blog/what-you-need-to-know-about-calibrating-cmm-styli
https://www.itpstyli.com/blog/what-you-need-to-know-about-calibrating-cmm-styli
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accept and Save: Review the calibration results (e.g., standard deviation) to ensure they are

within acceptable limits. Save the new calibration data.

Protocol 2: Pre-Measurement Environmental Verification
Objective: To ensure the measurement environment is stable and suitable for accurate CMM

operation.

Methodology:

Temperature Logging: At least one hour before starting a critical measurement, begin logging

the temperature in the CMM enclosure using a calibrated data logger.

Verify Temperature Stability: Check the logged data to confirm that the temperature has been

stable within the limits specified in the environmental conditions table.

Check for Gradients: Measure the temperature at different heights within the measuring

volume to ensure there are no significant vertical temperature gradients.

Confirm Part Acclimation: If the workpiece has been brought in from an area with a different

temperature, allow it to acclimate for a period of time. A general rule is one hour per inch of

material thickness.

Record Conditions: Record the average temperature and humidity at the start of the

measurement process for traceability.

Experimental Workflow Diagram

Preparation Phase Execution Phase Post-Measurement Phase

Environmental Verification
(Protocol 2)

Workpiece Preparation
(Clean, Fixture)

Stylus Calibration
(Protocol 1) Load Measurement Program Execute Program Analyze Measurement Data Generate Report

Click to download full resolution via product page

Caption: Standard workflow for a CMM measurement experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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